Cas no 3160-35-8 (4-Hydroxybenzylideneacetone)

4-Hydroxybenzylideneacetone structure
4-Hydroxybenzylideneacetone structure
Product Name:4-Hydroxybenzylideneacetone
CAS No:3160-35-8
Molecular Formula:C10H10O2
Molecular Weight:162.1852
MDL:MFCD00016490
CID:43879
PubChem ID:354334807

4-Hydroxybenzylideneacetone Properties

Names and Identifiers

    • 4-Hydroxybenzal Acetone
    • 4-Hydroxybenzylidenacetone
    • 4-Hydroxybenzylideneacetone
    • 4-(4-Hydroxyphenyl)-3-buten-2-one
    • 1-(4-HYDROXYBENZYLIDENE)ACETONE
    • 1-(4-hydroxyphenyl)but-1-en-3-one
    • 4-(4-hydroxyphenyl)but-3-en-2-one
    • 4-Hydrobenzylideneacetone
    • 4-HYDROXYBENZILIDENE ACETONE
    • 4-HYDROXYCINNAMOYLMETHANE
    • benzylideneacetone
    • hydroxycinnamic acid
    • p-Hydoroxybenzalacetone
    • p-Hydroxybenzalacetone
    • p-hydroxybenzylideneacetone
    • 4-Hydroxybenzalacetone
    • 4-Hydroxybenzilideneacetone
    • NSC 26516
    • DTXSID2062878
    • AKOS005207153
    • (E)-4-(4-hydroxyphenyl)but-3-en-2-one
    • p-hydroxyphenylbut-3ene-2-one
    • p-Hydroxybenzylidene acetone
    • 3160-35-8
    • (~{E})-4-(4-hydroxyphenyl)but-3-en-2-one
    • CS-B1377
    • 3-Buten-2-one, 4-(p-hydroxyphenyl)-
    • CHEMBL9184
    • AI3-30539
    • 3-Buten-2-one,4-(4-hydroxyphenyl)-,(3E)-
    • 22214-30-8
    • 4-Hydroxybenzylidene acetone
    • 4-(p-Hydroxyphenyl)-3-buten-2-one
    • EN300-1858559
    • (3E)-4-(4-hydroxyphenyl)but-3-en-2-one
    • AI3-35956
    • 3-Buten-2-one, 4-(4-hydroxyphenyl)-
    • 8MK
    • (E)-4-(4-Hydroxyphenyl)-3-buten-2-one
    • EINECS 221-607-9
    • 4-(4'-hydroxyphenyl)-(e)-3-buten-2-one
    • Methyl P-Hydroxycinnamyl Ketone
    • AS-61561
    • SCHEMBL807859
    • 4-Hydroxystyryl methyl ketone
    • p-hydroxyphenylbut-3-ene-2-one
    • CHEBI:68636
    • J-018486
    • CS-0356795
    • DTXSID201287493
    • NSC26516
    • Q27137063
    • MFCD00016490
    • NSC-26516
    • 3-Buten-2-one, 4-(4-hydroxyphenyl)-, (E)-
    • 4-hydroxy-benzalacetone
    • 4-(4-hydroxy-phenyl)-but-3-en-2-one
    • FT-0618702
    • OCNIKEFATSKIBE-UHFFFAOYSA-N
    • AKOS017269826
    • NS00029150
    • H1564
    • 3-Buten-2-one,4-(4-hydroxyphenyl)-, (3E)-
    • 4-(p-Hydroxyphenyl)-3-buten-2-one; (4-Hydroxybenzylidene)acetone
    • STL506899
    • MDL: MFCD00016490
    • InChIKey: OCNIKEFATSKIBE-UHFFFAOYSA-N
    • Inchi: 1S/C10H10O2/c1-8(11)2-3-9-4-6-10(12)7-5-9/h2-7,12H,1H3
    • SMILES: CC(=O)C=CC1=CC=C(C=C1)O
    • BRN: 2412544

Computed Properties

  • Exact Mass: 162.06800
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 162.06808
  • Heavy Atom Count: 12
  • Complexity: 176
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.7
  • Surface Charge: 0
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • LogP: 1.99440
  • PSA: 37.30000
  • Refractive Index: 1.599
  • Boiling Point: 318.1 °C at 760 mmHg
  • Melting Point: 104.0 to 109.0 deg-C
  • Flash Point: 134.8 °C
  • Solubility: Optimally soluble in aqueous solvents.
  • Color/Form: Not available
  • Solubility: Not available
  • Density: 1.138

4-Hydroxybenzylideneacetone Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003LZY-250mg
4-(4-Hydroxyphenyl)but-3-en-2-one
3160-35-8 98%
250mg
$7.00 2025-02-20
A2B Chem LLC
AB67678-250mg
4-(4-Hydroxyphenyl)but-3-en-2-one
3160-35-8 98%
250mg
$7.00 2024-04-20
Aaron
AR003M8A-250mg
4-(4-Hydroxyphenyl)but-3-en-2-one
3160-35-8 98%
250mg
$6.00 2025-01-22
abcr
AB117234-25 g
4-Hydroxybenzylideneacetone, 97%; .
3160-35-8 97%
25 g
€82.60 2023-07-20
Ambeed
A160248-250mg
4-(4-Hydroxyphenyl)but-3-en-2-one
3160-35-8 98%
250mg
$9.0 2024-07-19
ChemScence
CS-B1377-5g
4-Hydroxystyryl methyl ketone
3160-35-8 ≥98.0%
5g
$42.0 2022-04-27
eNovation Chemicals LLC
D769341-10g
4-(4-Hydroxyphenyl)but-3-en-2-one
3160-35-8 95%
10g
$170 2022-05-25
Key Organics Ltd
AS-61561-1MG
(3E)-4-(4-hydroxyphenyl)but-3-en-2-one
3160-35-8 >97%
1mg
£37.00 2025-02-08
TRC
H714790-250mg
4-Hydroxybenzylideneacetone
3160-35-8
250mg
$ 98.00 2023-09-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H169513-1g
4-Hydroxybenzylideneacetone
3160-35-8 97%
1g
¥81.90 2023-09-02

4-Hydroxybenzylideneacetone Suppliers

HU BEI SHI SHUN Biotechnology Co., Ltd.
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:3160-35-8)
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Phone:15221998634
Email:1986399151@qq.com

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